Cas no 121-53-9 (3-Sulfobenzoic Acid)

3-Sulfobenzoic Acid structure
3-Sulfobenzoic Acid structure
Product Name:3-Sulfobenzoic Acid
CAS No:121-53-9
MF:C7H6O5S
MW:202.184541225433
CID:151225
PubChem ID:8477
Update Time:2025-04-19

3-Sulfobenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-sulfo-
    • 3-sulphobenzoic acid
    • m-Carboxybenzenesulfonic acid
    • 3-carboxybenzenesulfonic acid
    • 3-sulfo-benzoic acid
    • 3-sulfosalicylic acid
    • m-Benzoesaeuresulfonsaeure
    • meta-sulfobenzoic acid
    • m-Sulfobenzoic Acid
    • Disodium 2-sulphonatobenzoate
    • NSC2853
    • EINECS 204-478-3
    • QMWGSOMVXSRXQX-UHFFFAOYSA-N
    • NSC-2853
    • AE-562/43458583
    • NS00023964
    • NSC 2853
    • starbld0019515
    • o-Sulfobenzoic acid, monoammonium salt
    • SCHEMBL135795
    • W-108454
    • 121-53-9
    • Benzoic acid, m-sulfo-
    • 6CH69G5VTN
    • EINECS 239-081-4
    • CS-0529664
    • FT-0700662
    • DTXSID6059528
    • AKOS022505917
    • 3-Sulfobenzoic acid
    • AI3-16939
    • 3-Sulfobenzoic Acid
    • Inchi: 1S/C7H6O5S/c8-7(9)5-2-1-3-6(4-5)13(10,11)12/h1-4H,(H,8,9)(H,10,11,12)
    • InChI Key: QMWGSOMVXSRXQX-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=C(C(=O)O)C=1)(=O)(=O)O

Computed Properties

  • Exact Mass: 201.99400
  • Monoisotopic Mass: 201.993594
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 100

Experimental Properties

  • Density: 1.62
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.612
  • PSA: 100.05000
  • LogP: 1.71230

3-Sulfobenzoic Acid Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Sulfobenzoic Acid Pricemore >>

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